Cas no 1637677-22-5 (Povorcitinib)

• Product Name: Povorcitinib
• CAS No: 1637677-22-5
• MF: C₂₃H₂₂F₅N₇O
• MW: 507.459101200104
• CID: 5078513
• PubChem ID: 86280672
• Update Time: 2025-11-07

Povorcitinib Chemical and Physical Properties

Names and Identifiers

• Povorcitinib
• INCB-054707
• POVORCITINIB [USAN]
• POVORCITINIB (INCB54707)
• 4-(3-(cyanomethyl)-3-(4-(3,5-dimethyl-1H-pyrazol-4-yl)pyrazol-1-yl)azetidin-1-yl)-2,5-difluoro-N-((2S)-1,1,1-trifluoropropan-2-yl)benzamide
• 1637677-22-5
• (S)-4-(3-(Cyanomethyl)-3-(3',5'-dimethyl-1H,1'H-(4,4'-bipyrazol)-1-yl)azetidin-1-yl)-2,5-difluoro-N-(1,1,1-trifluoropropan-2-yl)benzamide
• Benzamide, 4-[3-(cyanomethyl)-3-(3',5'-dimethyl[4,4'-bi-1H-pyrazol]-1-yl)-1-azetidinyl]-2,5-difluoro-N-[(1S)-2,2,2-trifluoro-1-methylethyl]-
• Povorcitinib (USAN/INN)
• CS-0376529
• 4-(3-(Cyanomethyl)-3-(3',5'-dimethyl-1H,1'H-4,4'-bipyrazol-1-yl)azetidin-1-yl)-2,5-difluoro-N-((1S)-2,2,2-trifluoro-1-methylethyl)benzamide
• GLXC-26967
• Povorcitinib [INN]
• compound 7 [US20210238168A1]
• MS-29420
• 4-[3-(cyanomethyl)-3-(3',5'-dimethyl-1H,1'H-[4,4'-bipyrazol]-1-yl)azetidin-1-yl]-2,5-difluoro-N-[(2S)-1,1,1-trifluoropropan-2-yl]benzamide
• compound 7 (US20210238168A1)
• AT40319
• SCHEMBL16240136
• INCB054707
• Povorcitinib [WHO-DD]
• HY-145588
• GTPL11881
• EX-A7800
• N0JWC7RO00
• UNII-N0JWC7RO00
• AKOS040756953
• DA-57007
• CHEMBL5095079
• Benzamide, 4-(3-(cyanomethyl)-3-(3',5'-dimethyl(4,4'-bi-1H-pyrazol)-1-yl)-1-azetidinyl)-2,5-difluoro-N-((1S)-2,2,2-trifluoro-1-methylethyl)-
• 4-[3-(Cyanomethyl)-3-(3',5'-dimethyl-1H,1'H-4,4'-bipyrazol-1-yl)azetidin-1-yl]-2,5-difluoro-N-[(1S)-2,2,2-trifluoro-1-methylethyl]benzamide
• 4-[3-(Cyanomethyl)-3-(3',5'-dimethyl-1H,1'H-4,4'-bipyrazol-1-yl) azetidin-1-yl]-2,5-difluoro-N-[(1S)-2,2,2-trifluoro-1-methylethyl]benzamide
• 4-[3-(cyanomethyl)-3-[4-(3,5-dimethyl-1H-pyrazol-4-yl)pyrazol-1-yl]azetidin-1-yl]-2,5-difluoro-N-[(2S)-1,1,1-trifluoropropan-2-yl]benzamide
• D12575

• Inchi： 1S/C23H22F5N7O/c1-12-20(13(2)33-32-12)15-8-30-35(9-15)22(4-5-29)10-34(11-22)19-7-17(24)16(6-18(19)25)21(36)31-14(3)23(26,27)28/h6-9,14H,4,10-11H2,1-3H3,(H,31,36)(H,32,33)/t14-/m0/s1
• InChI Key： MSGYSFWCPOBHEV-AWEZNQCLSA-N
• SMILES： C(C1(N2N=CC(C3=C(NN=C3C)C)=C2)CN(C2C=C(F)C(C(=O)N[C@@H](C)C(F)(F)F)=CC=2F)C1)C#N

Computed Properties

• Exact Mass: 507.18059916g/mol
• Monoisotopic Mass: 507.18059916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on Povorcitinib

Market Research and Analysis Report on Povorcitinib in the Chemical-Biomedical Field

Povorcitinib, identified by the CAS registry number 1637677-22-5, is a novel compound that has garnered significant attention in the chemical-biomedical industry. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for Povorcitinib.

The compound Povorcitinib has been extensively studied for its potential applications in drug development, particularly in the treatment of various diseases. Recent studies have highlighted its unique pharmacological properties, making it a promising candidate for therapeutic interventions. The global demand for innovative chemical entities like Povorcitinib is driven by the increasing focus on personalized medicine and the need for more effective treatments.

Market research indicates that the demand for Povorcitinib is primarily concentrated in regions with advanced healthcare systems and robust pharmaceutical industries. Key players in the market are actively engaged in clinical trials to evaluate its efficacy and safety profile. The integration of cutting-edge technologies, such as artificial intelligence and machine learning, has further accelerated the development process of Povorcitinib-based therapies.

The supply chain for Povorcitinib involves multiple stakeholders, including chemical manufacturers, research institutions, and pharmaceutical companies. Ensuring a stable supply of high-quality raw materials is critical to meeting the growing demand. Collaborative efforts between suppliers and manufacturers are essential to optimize production processes and maintain competitive pricing.

From a regulatory perspective, the approval process for Povorcitinib-based products is subject to stringent guidelines set by global health authorities. Compliance with these regulations is paramount to ensure patient safety and market acceptance. Ongoing research is focused on addressing potential challenges related to scalability, bioavailability, and long-term toxicity.

In conclusion, Povorcitinib represents a significant advancement in the chemical-biomedical field with vast market potential. As research progresses and clinical data becomes available, it is anticipated that Povorcitinib will play a pivotal role in shaping future therapeutic strategies. This report underscores the importance of continued investment in R&D to unlock the full potential of this innovative compound.